![molecular formula C16H20N4O2 B2392460 2-(4-methoxyphenyl)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide CAS No. 1203116-60-2](/img/structure/B2392460.png)
2-(4-methoxyphenyl)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis of β-Lactam Antibiotics
A key intermediate for the production of β-lactam antibiotics involves compounds structurally related to "2-(4-methoxyphenyl)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide". These intermediates are crucial in synthesizing a variety of β-lactam antibiotics, highlighting the potential application of such compounds in developing new antibiotic agents (Cainelli, Galletti, & Giacomini, 1998).
Herbicide Research and Metabolism Studies
Related acetamide derivatives, such as chloroacetamide herbicides, have been extensively studied for their metabolism in human and rat liver microsomes. These studies are crucial for understanding the metabolic pathways and potential toxicological impacts of these compounds, suggesting a research application for "this compound" in environmental toxicology and safety assessment (Coleman et al., 2000).
Coordination Chemistry and Molecular Self-Assembly
Studies on amide derivatives with specific spatial orientations demonstrate the potential of these compounds in coordination chemistry and molecular self-assembly. The research on N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide, which shares structural similarities, highlights the possibility of using "this compound" in designing molecular structures with specific geometries and properties (Kalita & Baruah, 2010).
Pharmacological Research
Research on protein tyrosine phosphatase 1B (PTP1B) inhibitors involves the synthesis of related acetamide derivatives, which were evaluated for their inhibitory activity. These studies suggest that "this compound" could have applications in designing new PTP1B inhibitors with potential antidiabetic effects (Saxena et al., 2009).
Properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2/c1-12-3-8-15(20-19-12)17-9-10-18-16(21)11-13-4-6-14(22-2)7-5-13/h3-8H,9-11H2,1-2H3,(H,17,20)(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKCIYQIECCJPPV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)NCCNC(=O)CC2=CC=C(C=C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.